Cas no 1269742-32-6 (4,7-Dichloro-2-(pyridin-4-yl)quinazoline)
4,7-Dichloro-2-(pyridin-4-yl)quinazoline Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Dichloro-2-(pyridin-4-yl)quinazoline
- 4,7-Dichloro-2-(4-pyridinyl)quinazoline
-
- Inchi: 1S/C13H7Cl2N3/c14-9-1-2-10-11(7-9)17-13(18-12(10)15)8-3-5-16-6-4-8/h1-7H
- InChI Key: CZLDOTDDBWYHPT-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC(=CC2=NC(C2C=CN=CC=2)=N1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 283
- XLogP3: 4
- Topological Polar Surface Area: 38.7
4,7-Dichloro-2-(pyridin-4-yl)quinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM476447-250mg |
4,7-Dichloro-2-(4-pyridinyl)quinazoline |
1269742-32-6 | 95%+ | 250mg |
$419 | 2022-09-03 | |
| Chemenu | CM476447-500mg |
4,7-Dichloro-2-(4-pyridinyl)quinazoline |
1269742-32-6 | 95%+ | 500mg |
$626 | 2022-09-03 | |
| Chemenu | CM476447-1g |
4,7-Dichloro-2-(4-pyridinyl)quinazoline |
1269742-32-6 | 95%+ | 1g |
$935 | 2022-09-03 | |
| Aaron | AR01JM7B-250mg |
4,7-Dichloro-2-(4-pyridinyl)quinazoline |
1269742-32-6 | 97% | 250mg |
$284.00 | 2025-02-11 | |
| Aaron | AR01JM7B-500mg |
4,7-Dichloro-2-(4-pyridinyl)quinazoline |
1269742-32-6 | 97% | 500mg |
$422.00 | 2025-02-11 | |
| Aaron | AR01JM7B-1g |
4,7-Dichloro-2-(4-pyridinyl)quinazoline |
1269742-32-6 | 97% | 1g |
$630.00 | 2025-02-11 | |
| A2B Chem LLC | AZ93755-250mg |
4,7-Dichloro-2-(4-pyridinyl)quinazoline |
1269742-32-6 | 97% | 250mg |
$277.00 | 2024-04-20 | |
| A2B Chem LLC | AZ93755-500mg |
4,7-Dichloro-2-(4-pyridinyl)quinazoline |
1269742-32-6 | 97% | 500mg |
$410.00 | 2024-04-20 | |
| A2B Chem LLC | AZ93755-1g |
4,7-Dichloro-2-(4-pyridinyl)quinazoline |
1269742-32-6 | 97% | 1g |
$610.00 | 2024-04-20 | |
| 1PlusChem | 1P01JLYZ-250mg |
4,7-Dichloro-2-(4-pyridinyl)quinazoline |
1269742-32-6 | 97% | 250mg |
$249.00 | 2024-07-09 |
4,7-Dichloro-2-(pyridin-4-yl)quinazoline Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4,7-Dichloro-2-(pyridin-4-yl)quinazoline
Comprehensive Overview of 4,7-Dichloro-2-(pyridin-4-yl)quinazoline (CAS No. 1269742-32-6)
4,7-Dichloro-2-(pyridin-4-yl)quinazoline (CAS No. 1269742-32-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinazoline derivative is characterized by its unique molecular structure, combining a pyridine ring with a dichloroquinazoline backbone. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.
The compound's CAS number 1269742-32-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often search for "4,7-Dichloro-2-(pyridin-4-yl)quinazoline synthesis" or "CAS 1269742-32-6 applications" to explore its utility in drug discovery. Recent trends indicate growing interest in its potential role in targeting tyrosine kinases, a hot topic in oncology and inflammation research. Its pyridinyl-quinazoline scaffold is also being investigated for antimicrobial properties, aligning with the global demand for novel antibiotics.
From a synthetic chemistry perspective, 4,7-Dichloro-2-(pyridin-4-yl)quinazoline offers versatility due to its reactive chloro substituents, enabling nucleophilic aromatic substitutions. This property is frequently highlighted in queries like "functionalization of dichloroquinazoline derivatives." The compound's pyridine moiety further enhances its solubility and binding affinity, making it a preferred choice for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC and NMR are commonly employed to validate its purity, a key concern for researchers sourcing high-quality intermediates.
In the context of green chemistry, efforts to optimize the synthesis of CAS 1269742-32-6 using catalytic methods or solvent-free conditions reflect broader industry priorities. Searches for "sustainable synthesis of quinazoline derivatives" underscore this shift. Additionally, the compound's potential in covalent inhibitor design has sparked discussions in medicinal chemistry forums, particularly for targeting cysteine-rich proteins. Its stability under physiological conditions further enhances its appeal for preclinical studies.
Regulatory compliance is another area of interest, with queries like "4,7-Dichloro-2-(pyridin-4-yl)quinazoline safety data" frequently appearing in scientific literature. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in MSDS documentation. The compound's molecular weight (279.11 g/mol) and logP values are often cited in pharmacokinetic predictions, addressing the demand for ADME profiling in early-stage drug development.
Emerging applications of 4,7-Dichloro-2-(pyridin-4-yl)quinazoline extend to material science, where its conjugated system is explored for organic electronics. Searches for "quinazoline-based semiconductors" highlight this interdisciplinary potential. Furthermore, its role in photodynamic therapy (PDT) research is gaining traction, with studies focusing on its fluorescence properties and energy transfer mechanisms. These diverse applications position CAS 1269742-32-6 as a multifaceted tool in modern scientific inquiry.
In summary, 4,7-Dichloro-2-(pyridin-4-yl)quinazoline represents a convergence of synthetic utility and biological relevance. Its CAS number 1269742-32-6 serves as a gateway to extensive research, from kinase inhibition to advanced materials. As innovation drives demand for tailored heterocycles, this compound continues to inspire solutions across chemistry and life sciences.
1269742-32-6 (4,7-Dichloro-2-(pyridin-4-yl)quinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)